5-fluoro-N-[(3-fluorophenyl)methyl]-2-methoxybenzenesulfonamide

• IUPAC Name: 5-fluoro-N-[(3-fluorophenyl)methyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H13F2NO3S/c1-20-13-6-5-12(16)8-14(13)21(18,19)17-9-10-3-2-4-11(15)7-10/h2-8,17H,9H2,1H3
• InChI Key: VDNWKYDVWFDKSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NCC2=CC(=CC=C2)F
• Molecular Formula: C14H13F2NO3S
• Molecular Weight: 313.32 g/mol

Description

5-fluoro-N-[(3-fluorophenyl)methyl]-2-methoxybenzenesulfonamide, commonly known as FFMS, is a sulfonamide compound that has gained attention in the scientific community due to its potential applications in various fields. FFMS is a white crystalline powder that has a molecular weight of 365.4 g/mol.

Mechanism of Action

The mechanism of action of FFMS is not fully understood. However, it is believed that FFMS exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes that are involved in the production of inflammatory mediators. FFMS has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
FFMS has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that FFMS inhibits the proliferation of cancer cells and induces apoptosis. FFMS has also been shown to reduce the production of inflammatory mediators in vitro and in vivo. In addition, FFMS has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FFMS in lab experiments is its high purity and stability. FFMS is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using FFMS is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on FFMS. One area of interest is the development of new derivatives of FFMS with improved solubility and bioactivity. Another area of interest is the investigation of the potential use of FFMS as a diagnostic tool for the detection of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of FFMS and its potential applications in the field of photodynamic therapy.

Synthesis Methods

FFMS can be synthesized using a two-step process. The first step involves the reaction of 3-fluorobenzaldehyde with 2-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 5-fluoromethyl-1H-pyrrole-2-carboxylic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) to yield FFMS.

Scientific Research Applications

FFMS has been studied extensively for its potential applications in various fields. In the field of medicinal chemistry, FFMS has been shown to have anti-inflammatory and anti-cancer properties. FFMS has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples. Additionally, FFMS has been investigated for its potential use as a photosensitizer in photodynamic therapy.